N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H17N3OS2/c1-11-5-3-6-15(12(11)2)21-17(13-9-23-10-14(13)20-21)19-18(22)16-7-4-8-24-16/h3-8H,9-10H2,1-2H3,(H,19,22)
• InChI Key: AGKKZNRWRKCOAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC=CS4)C
• Molecular Formula: C18H17N3OS2
• Molecular Weight: 355.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiophene ring, a pyrazole ring, and a carboxamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiophene and pyrazole rings, followed by the introduction of the carboxamide group. Without specific information on the synthesis of this compound, it’s difficult to provide more detailed analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be influenced by the presence of the thiophene and pyrazole rings, which are aromatic and therefore contribute to the stability of the molecule. The carboxamide group could also participate in hydrogen bonding, further influencing the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the thiophene and pyrazole rings, as well as the carboxamide group. These functional groups could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the thiophene and pyrazole rings, as well as the carboxamide group. These functional groups could affect properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Synthesis and Structural Analysis

N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)thiophene-2-carboxamide is part of a broader category of compounds involving thiophene derivatives, which are significant for their versatile applications in scientific research, particularly in the synthesis of complex molecules and the study of their structural properties. For instance, the one-pot synthesis of tetrasubstituted thiophenes demonstrates the efficiency of [3 + 2] annulation strategies in producing complex thiophene derivatives with potential applications in various fields, including pharmaceuticals and materials science (Sahu et al., 2015). Moreover, the structural and spectral analysis of thiophene-based pyrazole amides reveals their potential in nonlinear optical properties and computational applications, highlighting the importance of such compounds in the development of new materials with specialized functions (Kanwal et al., 2022).

Antimicrobial and Antitumor Activities

Thiophene derivatives, such as this compound, are researched extensively for their biological activities. The synthesis and evaluation of thiophenyl pyrazoles and isoxazoles adopting 1,3-dipolar cycloaddition methodology have shown potential antibacterial and antifungal activities, underscoring the relevance of these compounds in developing new antimicrobial agents (Sowmya et al., 2018). Furthermore, novel thiophenecarbohydrazide, thienopyrazole, and thienopyrimidine derivatives have been designed and synthesized as antioxidants and antitumor agents, indicating the potential therapeutic applications of thiophene derivatives in cancer treatment (Abu‐Hashem et al., 2010).

Catalytic and Synthetic Methodologies

The development of efficient synthetic methodologies involving thiophene derivatives is crucial for advancing research in various scientific domains. The scalable synthesis of VEGFR inhibitor AG-28262, which incorporates thiophene derivatives, demonstrates the importance of developing new synthetic routes for large-scale production of pharmaceuticals (Scott et al., 2006). Additionally, the facile and convenient synthesis of new thieno[2,3-b]-thiophene derivatives highlights the adaptability of thiophene chemistry in creating novel compounds with potential applications in drug discovery and materials science (Mabkhot et al., 2010).

Future Directions

The study of complex organic molecules like this one is an active area of research, with potential applications in fields such as medicinal chemistry and materials science. Further studies could explore the synthesis, properties, and potential applications of this compound.